4-(1,1-Diphenylethyl)phenol

• CAS No.: 6938-97-2
• Molecular Formula: C20H18O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 4-(1,1-diphenylethyl)phenol
• InChI: InChI=1S/C20H18O/c1-20(16-8-4-2-5-9-16,17-10-6-3-7-11-17)18-12-14-19(21)15-13-18/h2-15,21H,1H3
• InChI Key: QSMWZLKJBVJATE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=C(C=C3)O

Description

4-(1,1-Diphenylethyl)phenol is a useful research compound. Its molecular formula is C20H18O and its molecular weight is 274.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,1-Diphenylethylene and phenol in an excess amount were heated in an oil bath at 140° to 150° C. for 1 hour in the presence of p-toluenesulfonic acid. After being allowed to cool, p-toluenesulfonic acid was neutralized using sodium hydrogencarbonate and the excess phenol was then removed by steam distillation to obtain p-(1,1-diphenylethyl)phenol. The resulting phenol was then subjected to carboxylation by the Kolbe reaction according to the process described in Synthesis Example 1 to obtain Compound (4) which was then converted into the zinc salt by the same process as that described in Synthesis Example 2.